Seagrass is a natural, renewable, and much unexplored marine resource, which are capable, and reliable sources in the field of pharmaceuticals and drug discovery. The seagrass, Syringodium isoetifolium is our target plant for the study, which was collected from the Ramanathapuram district, Tamil Nadu. The current study is focused to evaluate the cytotoxic, cell cycle arrest, and apoptotic induction activities of the hydroalcoholic extract of S. isoetifolium against the human breast cancer (MCF-7) cell line. The cytotoxic evaluation revealed that the extract inhibited MCF-7 proliferation with IC50 value of 230.32 μg/ml. Evaluation of MCF-7 cell cycles demonstrated that the extract arrested the cell cycle in the S phase and continued to the G2/M phase at half of the IC50 value. The extract induced apoptotic of MCF-7 cells about 30.61% which was nearly the same with aripiprazole as a positive control (52.35%). Nootkatone significantly binds to the target proteins – HSP 90 and HER2 kinase with the least binding energy was predicted as the most active anticancer compounds by a molecular docking study. In light of the findings, it can be said that the hydroalcoholic extract of S. isoetifolium has the potential to be a therapeutic agent for breast malignancies by acting as an anticancer component. It can be used as an anticancer agent on its own and/or as a scaffold for analog synthesis to develop novel anticancer agents with improved therapeutic efficacy.

Scientific community has been mesmerized by the application of bioactive O-methylated isoflavones with neuroprotective effects mediated by their antioxidant and antiapoptotic properties. The small size and planar-based structures allow them to interact with a wide range of biomolecules, such as DNA, lipids, and protein. Therefore, glycitein (C16H12O5), 4′,7-dihydroxy-6-methoxyisoflavone, as a potential antioxidant can interact with blood proteins, especially human hemoglobin (HHb), serving as a main carrier protein. To analyze this interaction, several spectroscopic techniques as well as molecular docking analysis were used. It was revealed that glycitein can interact with HHb mediated by the formation of hydrophobic forces and main aromatic residues. Also, Y140 (A), Y35 (D), and W37 (D) were displaced to a hydrophobic microenvironment upon interaction of HHb with glycitein. Furthermore, glycitein led to a slight increase in the amount of α-helix of HHb. The antioxidant assays showed that glycitein with a low concentration of 5 µM can mitigate the neurotoxicity induced by lipopolysaccharide (LPS, 100 ng/ml) in cultured spinal cord neurons, through mitigation of lactate dehydrogenase (LDH) release, downregulation of reactive oxygen species (ROS) and Malonyldialdehyde (MDA) production, recovery of superoxide dismutase (SOD) and catalase (CAT) activity, and downregulation of caspase-3 protein expression and activity. In conclusion, these data indicated that glycitein with potential pharmacological activities can potentially interact with HHb, which can be of interest for future in vivo studies.

Pile-fermentation is a common processing step for Phyllanthus emblica L. fruit (PEF) in its producing area. This process enhances its flavor, reduces astringency, and increases its health benefits. However, the mechanism behind pile-fermentation and the key factors impacting PEF quality remain unknown, becoming an urgent challenge that limits its further application. To address this issue, 87 volatile compounds were analyzed by HS-SPME/GC-QQQ-MS/MS and identified acetic acid and ethyl acetate as distinguishing markers before and after fermentation. The results found that 2-methoxy-3-isobutylpyrazine contributes to the differences in odor after fermentation based on the odor intensity characteristic spectrum. Illumina Miseq sequencing of ITS1 region and 16SrDNA V4 region was performed to investigate the microbial succession during the pile-fermentation. A total of 4 phyla 34 genera of fungi and 15 phyla 61 genera of bacteria were detected in all samples. The results showed that the dominant bacteria had significant differences due to different habitats before fermentation, and the diversity increased after fermentation, while the fungal diversity exhibited the opposite trend. Aspergillus and the Unclassified_f_Necriaceae genus emerged as dominant genera after fermentation. Additionally, through UPLC-QTOF-MS analysis, we identified 18 differential components before and after fermentation. Among these, 5 compounds, such as 2-O-galloyl-1,4-galactolactone and 1-methyl-2-gallate galactose ester, showed a downward trend, whereas 13 compounds, including corilagin and chebulitic acid, exhibited an upward trend. These changes weakened astringency while improving sourness and aftertaste sweetness. The results of this study hold significant importance in clarifying the fermentation mechanism and improving the quality standards of PEF.

Although zinc oxide nanoparticles (ZnO NPs) have demonstrated promising anticancer activity, their therapeutic performances are frequently influenced by the synthesis routes and associated distinct physicochemical characteristics. Herein, ZnO NPs were synthesized through a cost-effective flame spray pyrolysis-assisted approach and their selective anticancer effects and underlying intrinsic apoptosis signaling pathway in human gastric carcinoma cell line (AGS) were examined. Transmission electron microscopy (TEM), Fourier-transform infrared spectroscopy (FT-IR), X-ray diffraction (XRD), and dynamic light scattering (DLS) investigations were used to characterize the synthesized ZnO NPs. Afterwards, AGS and normal fibroblast cells (L-929) were treated with various concentrations of ZnO NPs, and cell proliferation was examined by the MTT assay to determine the IC50 concentration of NPs. Furthermore, the quantification of ROS and apoptosis was done by fluorometer and flow cytometry assays. Additionally, superoxide dismutase (SOD) and catalase (CAT) activity assays were performed to evaluate the oxidative stress-induced cytotoxicity mediated by ZnO NPs against AGS cells. Moreover, caspase-3/-8/-9 activity and mitochondrial membrane potential (MMP) assays were done. Finally, the expression levels of p53, Bax, Bcl-2, caspase-9/-8/-3, and cytochrome c were assessed by quantitative real time PCR and western blot analyses to explore the probable mitochondrial apoptosis signaling pathway induced by ZnO NPs in AGS cells. The results showed that ZnO NPs with an absorption maximum at 350 nm, an average size of 70 nm, a hydrodynamic radius of 92.89 nm, and a zeta potential of -43.13 mV potentially and selectively inhibited the proliferation of AGS cells in comparison with L-929 cells through a remarkable increase in the production of ROS, induction of apoptosis, reduction of SOD and CAT activity, activation of caspase-9/-3, and MMP disruption. Moreover, ZnO NPs triggered up-regulation of p53, Bax, caspase-9/-3, cytochrome c and down-regulation of Bcl-2 at mRNA and protein levels. This study suggests that synthesized ZnO NPs through flame spray pyrolysis can induce selective anticancer effects against gastric cancer cells via intrinsic apoptosis signaling pathway.

Non-radiative traps and structures are present on the graphene quantum dots doped with nitrogen and functionalized with amino groups (amino-N-GQDs) and multiple crystalline layers because of cross-link-enhanced emission. Secondary and tertiary amines, which are potential fluorophores, have also been observed on the polyethylenimine (PEI) coating of amino-N-GQDs. Cross-linked PEI coating reduced rotation and vibration, thereby enhancing the photoluminescence quantum yield (PL QY). Introduced nitrogen atoms from N dopants, amino-functionalized groups and PEI, as well as sulfur from polystyrene sulfonate (PSS) enhanced the cooperative effect on the properties of heteroatom-doped materials among electrons captured by new surface states. This enhanced radiative recombination and subsequently enhanced PL QY, therefore, surface conjugation improved the amino-N-GQD surfaces by increasing the quantum confinement of their emissive energy, evidenced by the increased PL QY of amino-N-GQD-PSS-PEI (or amino-N-GQD-polymer composites). In some situations, the maximum available power required for delivery to the two-photon imaging plane without damaging tissues limits imaging depth but the additional brightness provided by amino-N-GQD-polymer composites in this study extended the maximum imaging depth to 240 μm. Amino-N-GQD-polymer composites had favorable two-photon properties under two-photon excitation (self-developed femtosecond Ti–sapphire laser optical system; power: 23.93 nJ pixel−1, 160 scans, approximately 1.09 s of total exposure time; excitation wavelength: 980 nm, near-infrared-II region), indicating that cells treated with amino-N-GQD-polymer composites and the anti-epidermal growth factor receptor antibody can achieve two-photon luminescence with 1/81 of the power required for similar-intensity two-photon autofluorescence (1938.33 nJ pixel−1 with 800 scans, total exposure time of ∼5.44 s). The materials can serve as contrast agents for the non-invasive detection of biological specimens and interior tissues using a two-photon excitation wavelength in the near-infrared region.

Bilobetin is a biflavonoid isolated from the leaves of Ginkgo biloba. Bilobetin displays several biological effects, however, the activities of bilobetin against cancer have been solely demonstrated. Thus, the aim of this study is investigating the apoptotic effects of and anticancer mechanism of bilobetin in Huh7 and HepG2 cells, both of human hepatocellular carcinoma (HCC) cell lines. MTT, cell counting, and colony formation assay showed that anti-proliferation effect of bilobetin. Cell cycle analysis revealed that bilobetin induces increase of population of the sub G1 phase. Annexin V/PI staining and TUNEL assay showed that bilobetin treatment promotes apoptotic cell death and DNA fragmentation. Bilobetin also induces ROS elevation and DNA damage in HCC cells. Western blot analysis elucidated that bilobetin displays apoptotic signaling pathway in HCC cells via upregulating cleaved PARP, cleaved caspase3 and Bax and downregulating CYP2J2. Bilobetin inhibited CYP2J2-catalyzed terfenadine and ebastine hydroxylase activities with IC50 values of 0.81 and 2.21 μM, respectively. Transfection of CYP2J2 siRNA increased the anticancer effect of bilobetin in HCC cells through the inhibition of CYP2J2 expression. Taken together, this study suggests that bilobetin induces apoptosis against HCC cells via ROS level elevation and inhibition of CYP2J2.

Santa Barbara Amorphous-15 (SBA-15) is a mesoporous molecular sieve with a large surface area and is extensively applied in purification, separation, and catalytic procedures. In this study, an SBA-15 was prepared from a sodium silicate precursor, and pentaethylene hexamine was anchored to its surface. A composite named N-SBA-15 was characterized using several experimental techniques. FTIR and XPS measurements confirmed that amino groups were conjugated on the surface of SBA-15. XRD and TEM confirmed that N-SBA-15 comprised highly ordered, hexagonal mesopore structures, which were not destroyed by the addition of amino groups. After functionalization, the surface area, pore volume, and pore size of the composite were 188 m2/g, 0.303 cm3/g, and 5.0 nm, respectively. N-SBA-15 was applied in the adsorption of aromatic acids, namely tannic acid (TA), acid red 1 (AR-1), and acid blue 40 (AB-40). The influence of various adsorption conditions such as dye concentration, adsorbent dosage, solution pH, and solution temperature was investigated. For AB-40 dye, the N-SBA-15 composite exhibited 40 times higher adsorption capacity than pure SBA-15. The highest adsorption capacities of N-SBA-15 for TA, AB-40, and AR-1 were 869, 818, and 308 mg/g, respectively. Thermodynamic studies were conducted to evaluate the exothermic property of the adsorption process and spontaneous behavior. The adsorptive data fitted well with pseudo-second-order and Langmuir isotherm models. Results confirmed that amino-modified SBA-15 material is a promising adsorbent for the elimination of aromatic acids form aqueous solution.

The urgent need for efficient decontamination of organic dyes from polluted waters necessitates the search for a low-cost and suitable adsorbent. The large amount of lemon peel residue in actual production can be an ideal raw material for the preparation of adsorbents. Herein, a novel magnetic nanocomposite derived from lemon (Citrus limon L.) peel residue (Fe3O4/Lp-biochar) was successfully synthesized by one-step hydrothermal method and used for the adsorptive capture of methylene blue (MB) in aqueous solution. The prepared Fe3O4/Lp-biochar are spherical with a particle size of 8.3 nm and have a saturation magnetization intensity of 52.9 emu/g and a specific surface area of 64.30 m2/g. It was found that the maximum MB adsorption capacity of 26.36 mg/g by the Fe3O4/Lp-biochar can be achieved when the amount of nanocomposite was 0.10 mg/mL, the system's pH value was 10, the reaction temperature was 25 °C, and the adsorption time was 60 min. Adsorption kinetics of MB on the Fe3O4/Lp-biochar followed the pseudo-second-order kinetic model whilst the Freundlich isotherm model could well simulate the adsorption behavior of MB on magnetic biochar. The adsorption mechanism of MB by the Fe3O4/Lp-biochar predominantly include electrostatic attraction and mesoporous interaction. Furthermore, the Fe3O4/Lp-biochar exhibited a remarkable retention of 94.7% of the initial adsorption efficiency even after the 10th cycle of repeated use. It was concluded that the lemon peel-derived magnetic biochar can be a promising alternative to conventional adsorbents for wastewater treatment.

In this study, we prepared a single M-type strontium ferrite phase with different iron contents using the traditional ceramic method and studied the effect of iron deficiency on the crystalline structure and magnetic properties of M-type hexaferrite strontium has been studied. With the decrease in iron content, the saturation magnetization of M-type strontium ferrite SrO·nFe2O3 powders (5.49 ≤ n ≤ 5.95) decreases by 5.5% and 4.7% at 300 K and 5 K, respectively. The change in Fe3+ occupancy was determined using X-ray diffraction spectroscopy. The occupancy of Fe3+ in sublattices 2a, 12k and 4f1 decreased with decreasing Fe content, and the decreased amplitude was in the order 2a > 4f1 > 12k. In addition, the (4f1 site) Fe3-O2-Fe5 (12k site) and (4f1 site) Fe3O2 bond length decreased and increased, respectively, with decreasing Fe content. These results are of great significance for improving the magnetism of SrM by regulating iron vacancies in its structure.

Antimicrobial peptides (AMPs) are used to treat many infectious diseases. Nowadays, AMPs enjoy special attention due to their novel mode of action and kill various pathogens such as fungi, bacteria and viruses. Among insects, the ant genus can provide a potential antimicrobial peptide against various microorganisms. In the present study, AMPs compounds were isolated and purified from the ant species Trichomyrmex scabriceps using reversed-phase high performance liquid chromatography (RP-HPLC). The extract from abdomen showed the highest protein content (4.60 µg/µl) compared to head and thorax. The HPLC profile of the abdomen showed 14 different peaks, of which the peaks eluting at the 6th, 8th, 17th and 23rd minutes had a higher intensity. The number of peaks was comparatively lower in the extracts from the head and thorax. The antimicrobial activity of the head, thorax and abdomen extracts of ants was evaluated against Gram-positive Staphylococcus aureus (MTCC 3160) and Gram-negative Escherichia coli (MTCC 2692) bacterial strains. Among the extracts tested, the abdomen alone exhibited a distinct zone of inhibition against E. coli (176.98 ± 3.36mm2). However, the extracts of the head and thorax showed no zone of inhibition. In addition, none of the extracts showed a zone of inhibition against S. aureus. To our knowledge, this is the first report observed AMPs in T. scabriceps ant and their antimicrobial property against these bacterial strains.